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Compound of Interest

4-(2-

Compound Name: Formylphenoxy)benzenesulfonami
de

CAS No.: 902837-00-7

Cat. No.: B1437988

Get Quote

\ J

This guide provides essential safety protocols and logistical information for the handling and
disposal of 4-(2-Formylphenoxy)benzenesulfonamide, a compound of interest for
researchers and professionals in drug development. By understanding the inherent risks and
implementing the robust procedures outlined below, you can ensure a safe and efficient
laboratory environment.

Hazard Identification and Risk Assessment

4-(2-Formylphenoxy)benzenesulfonamide is a substituted aromatic sulfonamide containing
an aldehyde functional group. While specific toxicological data for this compound is limited, a
thorough risk assessment can be conducted by considering the hazards associated with its
structural components: aromatic sulfonamides and benzaldehyde derivatives.

A Safety Data Sheet (SDS) for a closely related compound indicates the following potential
hazards:
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Harmful if swallowed (H302)[1][2]

Causes serious eye irritation (H319)[1][3]

May cause respiratory irritation (H335)[1]

Causes skin irritation (H315)[3]

The formyl group (aldehyde) suggests potential for reactivity and sensitization. Aromatic
aldehydes can undergo various reactions and may be irritating to the skin, eyes, and
respiratory tract.[4][5][6] The sulfonamide moiety is a common feature in many pharmaceuticals
and can be associated with allergic reactions in susceptible individuals.

Your primary routes of exposure are inhalation of the powder, skin contact, eye contact, and
ingestion. A thorough risk assessment should be conducted before any handling, considering
the quantity of the substance, the duration of the procedure, and the potential for
aerosolization.

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to PPE is crucial when handling 4-(2-
Formylphenoxy)benzenesulfonamide. The following table summarizes the recommended
PPE, with detailed explanations below.
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PPE Component

Specification

Rationale

Hand Protection

Double-gloving with nitrile or

butyl rubber gloves.

Provides robust protection
against incidental contact.
Butyl gloves offer excellent
resistance to aldehydes.[7][8]
Double-gloving minimizes

contamination risk.[9][10]

Eye and Face Protection

Tightly fitting safety goggles
with side shields or a full-face
shield.

Protects against splashes and
airborne particles, preventing

serious eye irritation.[1][11]

Body Protection

A disposable, low-permeability
lab coat with long sleeves and

tight-fitting cuffs.

Prevents skin contact with the
compound. The solid front and
tight cuffs provide a continuous
barrier.[9]

Respiratory Protection

A NIOSH-approved N95
respirator or higher, especially
when handling powders

outside of a fume hood.

Mitigates the risk of inhaling
fine particles, which can cause

respiratory irritation.[1][12]

The Criticality of Proper Glove Selection

The choice of glove material is paramount. While nitrile gloves offer good general chemical

resistance, for prolonged handling or in the event of a spill, butyl rubber gloves are

recommended due to their superior protection against aldehydes.[7][8] Always inspect gloves

for any signs of degradation or perforation before use. Change gloves frequently, especially if

contamination is suspected.[10]
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Safe Handling and Operational Plan

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity

of your research.
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Engineering Controls: The Foundation of Safety

o Ventilation: Always handle 4-(2-Formylphenoxy)benzenesulfonamide in a certified
chemical fume hood to control airborne particles.[1]

o Designated Area: Establish a designated area for handling this compound to prevent cross-
contamination. This area should be clearly labeled.

Step-by-Step Handling Protocol

e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Gather all necessary equipment and reagents before introducing the compound.
o Don the appropriate PPE as outlined in the table above.

o Weighing and Transfer:

o When weighing the solid, use a balance inside the fume hood or in a ventilated balance
enclosure.

o Handle the compound gently to avoid generating dust.[13][14]
o Use a spatula or other appropriate tool for transfers.
e |n Solution:
o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
o Keep containers closed when not in use.
» Post-Handling:
o Decontaminate all surfaces and equipment after use.

o Carefully remove PPE, avoiding contact with contaminated surfaces. Dispose of
disposable items in the appropriate waste stream.
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o Wash hands thoroughly with soap and water after removing gloves.[9]
Spill Management and Emergency Procedures
In the event of a spill, a prompt and informed response is critical.
e Minor Spill (in a fume hood):

o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or
sand.[1]

o Collect the contaminated absorbent material into a sealed, labeled container for
hazardous waste disposal.

o Decontaminate the spill area.
o Major Spill (outside a fume hood):
o Evacuate the area immediately.
o Alert your institution's emergency response team.
o Prevent entry to the contaminated area.
First Aid Measures:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[2][15]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[2] If irritation persists, seek medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.[2]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2]

Disposal Plan: Environmental Responsibility

Proper disposal of 4-(2-Formylphenoxy)benzenesulfonamide and its contaminated waste is
essential to protect the environment and comply with regulations.

e Solid Waste:

o Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly
labeled, sealed container for hazardous chemical waste.

e Liquid Waste:

o Collect any solutions containing the compound in a labeled, sealed container for
hazardous liquid waste.

» Disposal Method:

o All waste must be disposed of through your institution's hazardous waste management
program.[1][16] Do not dispose of this chemical down the drain or in the regular trash.[17]
[18] The preferred method of destruction is high-temperature incineration by a licensed
facility.[17]
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By integrating these safety measures into your standard operating procedures, you can
confidently and safely advance your research with 4-(2-
Formylphenoxy)benzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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